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Compound of Interest

Compound Name: 4-Propylthiomorpholine

Cat. No.: B15442749

Disclaimer: Specific experimental data, including a unique CAS number, for 4-
Propylthiomorpholine is not readily available in public chemical databases or the peer-
reviewed scientific literature. This guide provides an overview based on the known properties of
the parent thiomorpholine scaffold and its derivatives. The information presented herein is
intended for research and development purposes and should be supplemented with
experimental validation.

Introduction

Thiomorpholine and its derivatives are recognized as privileged scaffolds in medicinal
chemistry, demonstrating a wide array of biological activities. This technical guide focuses on 4-
Propylthiomorpholine, a specific, yet under-documented, member of this chemical class. Due
to the absence of direct experimental data, this document extrapolates information from related
compounds to provide a foundational understanding of its potential chemical structure,
properties, synthesis, and biological significance. This guide is intended for researchers,
scientists, and professionals in drug development who are interested in the exploration of novel
thiomorpholine-based compounds.

Chemical Structure and Properties

The chemical structure of 4-Propylthiomorpholine consists of a saturated six-membered
heterocyclic ring containing both a sulfur and a nitrogen atom, with a propyl group attached to
the nitrogen.
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General Properties of the Thiomorpholine Scaffold:

While specific data for 4-Propylthiomorpholine is unavailable, the properties of the parent
thiomorpholine and related structures suggest the following characteristics. The introduction of
the propyl group is expected to increase lipophilicity compared to the parent compound.

Property Value (Estimated or from Analogues)
Molecular Formula C7H15NS

Molecular Weight 145.27 g/mol

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Expected to be soluble in organic solvents.
pKa Not available

Synthesis of 4-Propylthiomorpholine

A general and robust method for the synthesis of N-substituted thiomorpholines involves the
alkylation of the parent thiomorpholine. A plausible synthetic route to 4-Propylthiomorpholine
would be the nucleophilic substitution of a propyl halide (e.g., 1-bromopropane) with
thiomorpholine in the presence of a base to neutralize the hydrohalic acid formed.

General Experimental Protocol for N-Alkylation of
Thiomorpholine

Materials:
e Thiomorpholine
e 1-Bromopropane (or other propyl halide)

e Potassium carbonate (or other suitable base)
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» Acetonitrile (or other suitable solvent)

e Deionized water

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

e Rotary evaporator

o Standard laboratory glassware and magnetic stirrer
Procedure:

e To a solution of thiomorpholine (1.0 equivalent) in acetonitrile, add potassium carbonate (1.5
equivalents).

 Stir the suspension at room temperature for 15 minutes.
e Add 1-bromopropane (1.1 equivalents) dropwise to the reaction mixture.

e Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

e Upon completion, cool the reaction to room temperature and filter off the solid base.

o Concentrate the filtrate under reduced pressure using a rotary evaporator.

 Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate).

o Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the organic phase in vacuo to yield the crude
product.

o Purify the crude 4-Propylthiomorpholine by column chromatography or distillation.
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General workflow for the synthesis of 4-Propylthiomorpholine.

Potential Biological Activities and Signaling
Pathways

The thiomorpholine scaffold is a component of various biologically active molecules. While no
specific biological data exists for 4-Propylthiomorpholine, its derivatives have been reported
to exhibit a wide range of pharmacological effects. This suggests that 4-Propylthiomorpholine
could serve as a valuable starting point for the development of new therapeutic agents.

The diverse bioactivities of thiomorpholine derivatives include:
e Anticancer Activity

e Antimicrobial Activity

o Anti-inflammatory Activity

 Antiviral Activity

» Antihyperlipidemic Activity[1]

» Antioxidant Activity[1]

These activities are often a result of the modulation of various signaling pathways. The specific
pathway targeted is highly dependent on the other substituents on the thiomorpholine ring.
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Diverse biological activities associated with the thiomorpholine scaffold.

Conclusion

4-Propylthiomorpholine represents an unexplored area within the well-established field of
thiomorpholine chemistry. While direct experimental data is currently lacking, the known
properties and synthesis of related compounds provide a solid foundation for future research.
The versatile biological activity of the thiomorpholine scaffold suggests that 4-
Propylthiomorpholine and its derivatives could hold significant potential in drug discovery and
development. Further experimental investigation is warranted to fully elucidate the chemical,
physical, and biological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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